Cas no 61712-42-3 (Benzoxazole, 2-(3-bromophenyl)-5-methyl-)

• Product Name: Benzoxazole, 2-(3-bromophenyl)-5-methyl-
• CAS No: 61712-42-3
• MF: C₁₄H₁₀BrNO
• MW: 288.13930273056
• CID: 468953
• PubChem ID: 804193
• Update Time: 2025-04-19

Benzoxazole, 2-(3-bromophenyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 2-(3-bromophenyl)-5-methyl-
• 2-(3-bromophenyl)-5-methyl-1,3-benzoxazole
• 2-(3-Bromophenyl)-5-methyl-benzoxazole
• AKOS003284172
• 61712-42-3
• DTXSID50355517
• 2-(3-Bromophenyl)-5-methylbenzo[d]oxazole
• 2-(3-bromophenyl)-5-methylbenzoxazole
• MZFREZYSFXTNDD-UHFFFAOYSA-N
• HMS1585P20
• SCHEMBL3137765

• Inchi： 1S/C14H10BrNO/c1-9-5-6-13-12(7-9)16-14(17-13)10-3-2-4-11(15)8-10/h2-8H,1H3
• InChI Key： MZFREZYSFXTNDD-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1=NC2C=C(C)C=CC=2O1

Computed Properties

• Exact Mass: 286.9946
• Monoisotopic Mass: 286.99458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles